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For Researchers, Scientists, and Drug Development Professionals

Foreword

Prepared by a Senior Application Scientist, this document provides a comprehensive technical
overview of Amino-(3-ethoxy-phenyl)-acetic acid. This guide is designed to be a vital
resource for professionals in research and drug development, offering a curated synthesis of its
chemical properties, synthesis, and potential applications. We will delve into the causality
behind experimental choices and ensure that the provided protocols are self-validating.

Compound Identification and Core Properties

Amino-(3-ethoxy-phenyl)-acetic acid, a substituted a-amino acid, holds interest within the
scientific community for its potential role as a building block in the synthesis of more complex
molecules, particularly in the realm of medicinal chemistry. Its structural similarity to other
biologically active phenylglycine derivatives suggests a potential for diverse pharmacological
applications.
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Table 1: Core Compound Identifiers[1]

Identifier Value

IUPAC Name 2-Amino-2-(3-ethoxyphenyl)acetic acid
CAS Number 500696-03-7

Molecular Formula C10H13NOs

Molecular Weight 195.22 g/mol

Canonical SMILES CCOC1=CC=CC(=C1)C(C(=0)O)N

Table 2: Physicochemical Properties

Property Value Source/Method
_ _ , Experimental determination
Melting Point Data not available )
required
N ) ) Experimental determination
Boiling Point Data not available )
required
. ) Experimental determination
Solubility Data not available )
required
) Predicted based on similar
pKa Data not available

structures

Note: Experimental data for the melting point, boiling point, and solubility of Amino-(3-ethoxy-
phenyl)-acetic acid are not readily available in published literature. The pKa values are
predicted to be in the typical range for the carboxylic acid and amino groups of an amino acid.

Synthesis and Purification

The synthesis of a-amino acids such as Amino-(3-ethoxy-phenyl)-acetic acid can be
approached through various established methods. A common and effective strategy is the
Strecker synthesis, which involves the reaction of an aldehyde with ammonia and cyanide,
followed by hydrolysis.
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Proposed Synthesis Pathway: Strecker Synthesis

The Strecker synthesis provides a robust and well-understood method for the preparation of a-
amino acids from aldehydes. The causality behind this choice lies in its versatility and the

commercial availability of the starting material, 3-ethoxybenzaldehyde.

Step 1: Aminonitrile Formation

Ammonia G»Amino-2-(3-ethoxyphenyl)acetonitri@ G-Amino»Z-(3»ethoxyphenyl)acetonitrile H:07 / Heat Amino-(3-ethoxy-phenyl)-acetic acid
+ NHs, HCN

Hydrogen Cyanide
Step 2: Hydrolysis

3-Ethoxybenzaldehyde

Click to download full resolution via product page

Figure 1: Proposed Strecker synthesis of Amino-(3-ethoxy-phenyl)-acetic acid.

Detailed Experimental Protocol (Hypothetical)

This protocol is a generalized procedure based on established methodologies for the Strecker

synthesis and would require optimization for this specific substrate.
Step 1: Synthesis of 2-Amino-2-(3-ethoxyphenyl)acetonitrile

 In a well-ventilated fume hood, a solution of 3-ethoxybenzaldehyde (1 equivalent) in a
suitable solvent (e.g., methanol) is prepared in a round-bottom flask equipped with a

magnetic stirrer.

 To this solution, an aqueous solution of ammonium chloride (1.1 equivalents) and sodium
cyanide (1.1 equivalents) is added portion-wise while maintaining the temperature at 0-5 °C
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using an ice bath. The use of a cyanide salt necessitates extreme caution and adherence to
all safety protocols.

e The reaction mixture is stirred at room temperature for 24-48 hours. The progress of the
reaction should be monitored by Thin Layer Chromatography (TLC).

o Upon completion, the reaction mixture is extracted with an organic solvent (e.g., ethyl
acetate). The organic layers are combined, washed with brine, dried over anhydrous sodium
sulfate, and concentrated under reduced pressure to yield the crude aminonitrile.

Step 2: Hydrolysis to Amino-(3-ethoxy-phenyl)-acetic acid

e The crude 2-amino-2-(3-ethoxyphenyl)acetonitrile is suspended in a solution of concentrated
hydrochloric acid.

o The mixture is heated to reflux for 4-6 hours. The hydrolysis progress can be monitored by
TLC.

 After cooling to room temperature, the reaction mixture is neutralized with a base (e.g.,
ammonium hydroxide) to its isoelectric point, at which the amino acid will precipitate.

e The precipitated solid is collected by filtration, washed with cold water and a small amount of
cold ethanol, and then dried under vacuum to yield the crude Amino-(3-ethoxy-phenyl)-
acetic acid.

Purification

The crude product can be purified by recrystallization from a suitable solvent system, such as
water/ethanol. The purity of the final product should be assessed by High-Performance Liquid
Chromatography (HPLC) and confirmed by spectroscopic methods.

Spectroscopic Characterization (Predicted)

While experimental spectra for Amino-(3-ethoxy-phenyl)-acetic acid are not readily available,
we can predict the key spectroscopic features based on its structure and data from analogous
compounds.

Table 3: Predicted *H NMR Spectral Data (in D20)
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Chemical Shift (3)

Multiplicity Integration Assignment
Ppm
~7.3-6.9 m 4H Aromatic protons
~4.8 S 1H a-proton (CH-NH2)
~4.1 q 2H -O-CH2-CHs
~14 t 3H -O-CH2-CHs

Table 4: Predicted 13C NMR Spectral Data (in D20)

Chemical Shift (8) ppm Assighment

~175 C=0 (Carboxylic acid)
~158 Aromatic C-O
~130-115 Aromatic CH

~64 -O-CH2-CHs

~58 a-carbon (CH-NHz)
~14 -O-CH2-CHs

Infrared (IR) Spectroscopy: Expected characteristic peaks would include a broad O-H stretch
from the carboxylic acid around 3000 cm~1, N-H stretching vibrations from the amino group
around 3300-3400 cm~1, a C=0 stretch from the carboxylic acid around 1700-1725 cm~1, and
C-O stretching from the ether group around 1250 cm™1.

Mass Spectrometry (MS): In electrospray ionization (ESI) mass spectrometry, the expected
molecular ion peak [M+H]* would be observed at m/z 196.0917.

Potential Applications and Biological Significance

While specific biological activities of Amino-(3-ethoxy-phenyl)-acetic acid have not been
extensively reported, its structural class, the aminophenylacetic acid derivatives, has shown
promise in various therapeutic areas.
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Precursor in Pharmaceutical Synthesis

The primary and most immediate application of this compound is as a specialized building
block in organic synthesis. The presence of three distinct functional groups—the amino group,
the carboxylic acid, and the ethoxy-substituted phenyl ring—provides multiple points for
chemical modification, making it a versatile scaffold for the construction of more complex
molecules with potential therapeutic value. For instance, derivatives of (S)-2-ethoxy-3-
phenylpropanoic acid, a structurally related pharmacophore, have shown selectivity and safety
in binding to PPAR-a and PPAR-y receptors, which are important targets in metabolic diseases.

[2]

Analog for Structure-Activity Relationship (SAR) Studies

In drug discovery, understanding the structure-activity relationship is paramount. Amino-(3-
ethoxy-phenyl)-acetic acid can serve as a valuable tool in SAR studies. By incorporating this
non-natural amino acid into a peptide or small molecule library, researchers can probe the
effects of the 3-ethoxy-phenyl moiety on biological activity, receptor binding, and
pharmacokinetic properties.

Safety and Handling

As a fine chemical intended for research purposes, Amino-(3-ethoxy-phenyl)-acetic acid
should be handled with appropriate care and in accordance with standard laboratory safety
procedures.

GHS Hazard Statements:[1]

e H302: Harmful if swallowed.

e H312: Harmful in contact with skin.

e H332: Harmful if inhaled.

Precautionary Statements:[1]

e P261: Avoid breathing dust/fume/gas/mist/vapors/spray.

o P280: Wear protective gloves/protective clothing/eye protection/face protection.
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e P301+P312: IF SWALLOWED: Call a POISON CENTER or doctor/physician if you feel
unwell.

e P302+P352: IF ON SKIN: Wash with plenty of soap and water.

e P304+P340: IF INHALED: Remove person to fresh air and keep comfortable for breathing.
Personal Protective Equipment (PPE):

o Eye Protection: Safety glasses with side shields or goggles are required.

» Hand Protection: Compatible chemical-resistant gloves must be worn.

o Skin and Body Protection: A laboratory coat should be worn.

Storage: Store in a tightly closed container in a cool, dry, and well-ventilated area away from
incompatible substances.

Conclusion and Future Directions

Amino-(3-ethoxy-phenyl)-acetic acid represents a chemical entity with significant potential,
primarily as a versatile building block in the synthesis of novel compounds for drug discovery
and development. While a comprehensive experimental characterization is still needed, the
information presented in this guide, based on its structural properties and data from related
compounds, provides a solid foundation for its use in a research setting.

Future research should focus on:

The full experimental characterization of its physicochemical properties.

The development and optimization of efficient and scalable synthesis protocols.

The exploration of its biological activities through screening in various assay systems.

Its incorporation into peptide and small molecule libraries to investigate its potential as a
pharmacophore.
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By undertaking these further investigations, the scientific community can fully unlock the
potential of Amino-(3-ethoxy-phenyl)-acetic acid and its derivatives.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
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Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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